1-Carboxycyclohexaneacetic Acid

Description

1-Carboxycyclohexaneacetic acid, also known as Gabapentin Impurity E, Gabapentin Related Compound E, or NSC 90823, is a dicarboxylic acid with the molecular formula C9H14O4 . It is intended for research purposes and is not meant for human or veterinary diagnostic or therapeutic use . 1-Carboxycyclohexaneacetic acid is harmful if swallowed and can cause skin and eye irritation, as well as respiratory irritation .

Regarding its physical properties, 1-Carboxycyclohexaneacetic acid exists as a solid at 20°C and has a melting point range of 110–130 °C . It is soluble in various solvents, including DMF (20 mg/mL), DMSO (33 mg/mL), ethanol (25 mg/mL), and PBS (pH 7.2) (0.16 mg/mL) . The substance is not flammable and poses no explosion hazard . It should be stored in accordance with specifications to avoid thermal decomposition .

A similar compound is 1-Cyclohexene-1-carboxylic acid, also known as cyclohexene-1-carboxylic acid, which has the molecular formula C7H10O2 . 1-Cyclohexene-1-carboxylic acid is an intermediate in benzoic acid anaerobic decomposition by a methanogenic consortium . Another related compound is cyclohexane-1-carboxylate, a monocarboxylic acid anion with the formula C7H11O2 .

• CAS No.: 67950-95-2
• Product Name: 1-Carboxycyclohexaneacetic Acid
• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: 1-(carboxymethyl)cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C9H14O4/c10-7(11)6-9(8(12)13)4-2-1-3-5-9/h1-6H2,(H,10,11)(H,12,13)
• Standard InChIKey: SDAXMMUAZRUWNL-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CC(=O)O)C(=O)O
• Canonical SMILES: C1CCC(CC1)(CC(=O)O)C(=O)O
• Appearance: Pale Beige to Pale Grey Solid
• Purity: > 95%
• Synonyms: 1-Carboxycyclohexaneacetic acid; NSC 90823; Gabapentin USP RC E; 1-(CarboxyMethyl)cyclohexane-1-carboxylic acid
• PubChem Compound: 260003
• Last Modified: Aug 15 2023